2-[(2-Methylpropan-2-yl)oxycarbonylamino]-3-(6-methylpyridin-2-yl)propanoic acid

• IUPAC Name: 2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-(6-methylpyridin-2-yl)propanoic acid
• InChI: InChI=1S/C14H20N2O4/c1-9-6-5-7-10(15-9)8-11(12(17)18)16-13(19)20-14(2,3)4/h5-7,11H,8H2,1-4H3,(H,16,19)(H,17,18)
• InChI Key: WISHGICBZQJVQX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)CC(C(=O)O)NC(=O)OC(C)(C)C
• Molecular Formula: C14H20N2O4
• Molecular Weight: 280.32 g/mol

Description

2-[(2-Methylpropan-2-yl)oxycarbonylamino]-3-(6-methylpyridin-2-yl)propanoic acid, also known as MPAA, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a derivative of the amino acid leucine and has been shown to have a variety of biochemical and physiological effects.

Scientific Research Applications

• Bone Turnover and Osteoporosis Treatment : A compound closely related to the one , described as 3(S)-(6-methoxypyridin-3-yl)-3-[2-oxo-3-[3-(5,6,7,8-tetrahydro-[1,8]-naphthyridin-2-yl)propyl]imidazolidin-1-yl]propionic acid 6, was identified as a potent and selective antagonist of the alpha(v)beta(3) receptor. This compound showed promise in vitro for the prevention and treatment of osteoporosis, displaying efficacy in several in vivo models of bone turnover, leading to its selection for clinical development (Hutchinson et al., 2003).

• Synthesis of N-Substituted 1,3-Oxazinan-2-ones : An efficient synthesis method for N-substituted 1,3-oxazinan-2-ones was developed, where L-Alanine (an amino acid) can be used as the amino component to give the chiral product (2S)-2-(2-oxo-1,3-oxazinan-3-yl)propanoic acid. This showcases the versatility of the compound in synthesizing diverse organic molecules (Trifunović et al., 2010).

• Pharmacokinetic Studies and Metabolite Characterization : A study focused on alminoprofen, which is structurally related, highlighted the synthesis and characterization of its metabolites. The research provides insights into the pharmacokinetics and degradation kinetics of the compound, important for understanding its behavior in biological systems (Baba et al., 2018).

• Anti-Microbial and Molecular Docking Studies : Another derivative of the compound, 2-methyl-2-((2-methyl-2-phenoxypropanoyl)oxy)propanoic acid, was synthesized and studied for its antimicrobial properties. The study also involved molecular docking studies, indicating potential applications in combating microbial pathogens (Nirmalan et al., 2016).

• Enantioselective Synthesis of Antiinflammatory Drugs : The compound's derivatives have been used in the enantioselective synthesis of non-steroidal anti-inflammatory drugs, showcasing its utility in producing optically active pharmaceutical compounds (Hamon et al., 1995).